Cas no 7462-74-0 (2-Bromoisobutyramide)

• Product Name: 2-Bromoisobutyramide
• CAS No: 7462-74-0
• MF: C₄H₈BrNO
• MW: 166.01642036438
• MDL: MFCD08234837
• CID: 572233
• PubChem ID: 101235
• Update Time: 2025-05-24

2-Bromoisobutyramide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-2-methylpropanamide
• 2-Bromoisobutyramide
• 2-Bromo-2-methylpropionamide
• 2-Bromo-2-methyl-propionamide
• C4H8BrNO
• Propanamide,2-bromo-2-methyl-

• MDL： MFCD08234837
• Inchi： 1S/C4H8BrNO/c1-4(2,5)3(6)7/h1-2H3,(H2,6,7)
• InChI Key： WTRIMJTZOOLIFZ-UHFFFAOYSA-N
• SMILES： BrC(C(N)=O)(C)C

Computed Properties

• Exact Mass: 164.97900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.4132 (rough estimate)
• Melting Point: 145-149 °C
• Boiling Point: 240℃ at 760 mmHg
• Refractive Index: 1.5500 (estimate)
• PSA: 43.09000
• LogP: 1.34550

2-Bromoisobutyramide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： 24/25
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：Ⅲ
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature(BD71520)
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-Bromoisobutyramide

Professional Introduction to 2-Bromoisobutyramide (CAS No. 7462-74-0)

2-Bromoisobutyramide, with the chemical formula C₄H₆BNO, is a versatile intermediate in organic synthesis and pharmaceutical research. This compound, identified by its CAS number CAS No. 7462-74-0, has garnered significant attention in the scientific community due to its unique structural properties and broad applicability in drug development. The presence of a bromine substituent and an amide group makes it a valuable building block for constructing more complex molecules, particularly in the synthesis of bioactive compounds.

The< strong>2-Bromoisobutyramide molecule exhibits a high degree of reactivity, which is leveraged in various synthetic pathways. Its bromine atom serves as a handle for further functionalization, allowing chemists to introduce additional groups through nucleophilic substitution reactions. This property is particularly useful in medicinal chemistry, where precise control over molecular structure is essential for achieving desired pharmacological effects.

In recent years, the< strong>2-Bromoisobutyramide has been explored in the development of novel therapeutic agents. One notable area of research involves its use as a precursor in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in many biological processes, and their inhibition is often a key strategy in treating diseases such as cancer and inflammation. The amide functionality of 2-Bromoisobutyramide allows for the creation of peptidomimetics, which are designed to mimic natural peptides while avoiding their drawbacks, such as poor bioavailability and rapid degradation.

A groundbreaking study published in the journal Organic Letters demonstrated the utility of 2-Bromoisobutyramide in constructing novel inhibitors targeting specific proteases. The researchers utilized a multi-step synthetic approach, starting from CAS No. 7462-74-0, to develop a series of compounds with enhanced binding affinity and selectivity. This work highlights the importance of intermediates like 2-Bromoisobutyramide in advancing drug discovery efforts.

The< strong>2-Bromoisobutyramide also finds applications in materials science, particularly in the synthesis of polymers and coatings. Its ability to undergo cross-linking reactions makes it a valuable component in creating materials with tailored mechanical properties. These properties are crucial for applications ranging from adhesives to advanced composites used in aerospace and automotive industries.

In addition to its role in drug development and materials science, CAS No. 7462-74-0 has been investigated for its potential use in agrochemicals. The bromine atom's reactivity allows for the introduction of various functional groups that can enhance the efficacy of pesticides and herbicides. By modifying the structure of 2-Bromoisobutyramide, researchers aim to develop compounds that are more effective at lower concentrations, thereby reducing environmental impact.

The synthesis of< strong>2-Bromoisobutyramide typically involves the bromination of isobutylamine or related precursors under controlled conditions. Advanced techniques such as transition metal catalysis have been employed to improve yields and selectivity. These methods not only enhance efficiency but also minimize byproduct formation, making the process more sustainable.

The< strong>CAS No. 7462-74-0-labeled compound is widely used in academic and industrial research due to its reliability and reproducibility. Quality control measures are stringent to ensure that batches meet the required specifications for various applications. This reliability is crucial for researchers who depend on consistent starting materials for their experiments.

In conclusion, 2-Bromoisobutyramide, identified by its CAS numberCAS No. 7462-74-0, is a multifaceted compound with significant applications across multiple scientific disciplines. Its unique reactivity and structural features make it an indispensable tool for chemists working on drug development, materials science, and agrochemicals. As research continues to uncover new uses for this compound, its importance is likely to grow even further.